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Compound of Interest

Compound Name: Propylene oxide

Cat. No.: B129887 Get Quote

Propylene oxide is a valuable chemical intermediate in various research and manufacturing

processes, but its hazardous nature demands meticulous handling and a robust safety culture.

[1] This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals, outlining the necessary personal protective

equipment (PPE), safe handling procedures, emergency protocols, and disposal plans to

ensure a safe laboratory environment.

Immediate Safety Information
Propylene oxide is a highly flammable, volatile, and toxic liquid that poses significant health

risks.[1] It is classified as a carcinogen and mutagen, requiring extreme caution during

handling.[2] Exposure can cause severe irritation to the skin, eyes, and respiratory tract.[2][3]

Inhalation may lead to headaches, dizziness, nausea, and in high concentrations, pulmonary

edema, a medical emergency.[2][3]

Personal Protective Equipment (PPE) Requirements
A multi-layered approach to PPE is critical to minimize exposure risk. The following table

summarizes the required PPE for handling propylene oxide.
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Body Part
Personal Protective

Equipment

Specifications and

Guidelines

Hands Chemical-resistant gloves

Butyl gloves are

recommended. Always consult

the glove manufacturer's

compatibility chart. Use proper

glove removal technique to

avoid skin contact.[4]

Eyes Safety goggles or face shield

ANSI-approved, properly fitting

safety glasses or chemical

splash goggles are mandatory.

A face shield provides

additional protection.[1][4]

Respiratory Full-face respirator

A full-face respirator with multi-

purpose combination (US)

respirator cartridges should be

used as a backup to

engineering controls.[4] Use is

required when engineering

controls are insufficient or

during emergencies.[4] All

users must be trained and fit-

tested.[4]

Body
Laboratory coat and protective

clothing

Lab coats must be worn, fully

buttoned, and appropriately

sized.[4] Flame-resistant

clothing is essential.[1] For

extensive handling, chemical-

resistant aprons or suits may

be necessary.

Exposure Limits
Adherence to established exposure limits is crucial for personnel safety.
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Organization
Exposure Limit (8-hour Time-Weighted

Average)

OSHA (PEL) 100 ppm[1][2]

ACGIH (TLV) 2 ppm[1][2]

NIOSH (REL)
Lowest feasible concentration; recommends 2

ppm as a 10-hour TWA[1][2]

IDLH (Immediately Dangerous to Life or Health): 400 ppm[1]

Operational Plan for Handling Propylene Oxide
A systematic approach to handling propylene oxide, from preparation to disposal, is essential

for maintaining a safe laboratory environment.

Preparation and Engineering Controls
Training: All personnel must receive training specific to the hazards of propylene oxide,

including this operational plan, before commencing any work.[4]

Designated Area: All work with neat propylene oxide must be conducted within a

designated area, such as a certified chemical fume hood, to minimize inhalation exposure.[4]

Ignition Sources: Due to its high flammability, propylene oxide must be kept away from all

sources of ignition, including heat, sparks, open flames, and static discharge.[4][5] Use only

non-sparking tools and explosion-proof equipment.[3][6]

Ventilation: Ensure adequate ventilation in all areas where propylene oxide is handled or

stored.[1][5]

Emergency Equipment: An emergency eyewash station and safety shower must be readily

accessible and tested regularly.[7][8]

Handling and Experimental Procedures
Personal Protective Equipment: Don the appropriate PPE as outlined in the table above

before handling propylene oxide.
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Transporting: When transporting propylene oxide, use secondary containment to prevent

spills.

Dispensing: Carefully measure and transfer propylene oxide within the fume hood. Keep

containers tightly closed when not in use.[4]

Monitoring: Continuous monitoring with fixed gas detection systems can provide early

warnings of leaks.[1]

Storage
Flammable Storage: Store propylene oxide in a dedicated, well-ventilated flammable

storage cabinet.[4]

Incompatible Materials: Keep away from incompatible materials such as strong acids, bases,

and oxidizing agents.[1]

Container Integrity: Ensure containers are in good condition, stored upright, and tightly

sealed.[5]

Emergency Procedures
Immediate and correct response to emergencies is critical.

Spills
Small Spills (<1 L):

If trained, use an appropriate spill kit with absorbent material like vermiculite or dry sand.

[2][4]

Wear appropriate PPE during cleanup.

Double bag the spill waste in clear plastic bags, label it as hazardous waste, and arrange

for pickup.[4]

Large Spills (>1 L):

Evacuate the area immediately.[4]
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Alert others and prevent entry into the contaminated area.[4]

From a safe location, contact your institution's emergency response team (e.g.,

Environmental Health & Safety).[4]

Personnel Exposure
Inhalation: Move the affected person to fresh air immediately.[4] If breathing is difficult,

administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate

medical attention.[4]

Skin Contact: Immediately flush the affected skin with copious amounts of water for at least

15 minutes while removing contaminated clothing and shoes.[4] Seek immediate medical

attention.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open.[4] Remove contact lenses if present and easy to do. Continue rinsing

during transport to the hospital. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

Disposal Plan
Proper disposal of propylene oxide and contaminated materials is a legal and ethical

responsibility.

Waste Collection: All propylene oxide waste and contaminated materials (e.g., gloves,

absorbent pads, glassware) must be collected in designated, properly labeled hazardous

waste containers.[4]

Container Management: Waste containers must be kept tightly closed and stored in a

designated hazardous waste accumulation area.[4]

Disposal Vendor: All hazardous waste must be disposed of through a licensed hazardous

waste disposal vendor in accordance with local, state, and federal regulations.[2] Do not

dispose of propylene oxide down the drain.[2]
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Logical Workflow for Handling Propylene Oxide
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Caption: Workflow for the safe handling of propylene oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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